4-[4-(6-Chloropyridazin-3-yl)-1,3-thiazol-2-yl]morpholine

• IUPAC Name: 4-[4-(6-chloropyridazin-3-yl)-1,3-thiazol-2-yl]morpholine
• InChI: InChI=1S/C11H11ClN4OS/c12-10-2-1-8(14-15-10)9-7-18-11(13-9)16-3-5-17-6-4-16/h1-2,7H,3-6H2
• InChI Key: GLMNILZOAIHUFH-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NC(=CS2)C3=NN=C(C=C3)Cl
• Molecular Formula: C11H11ClN4OS
• Molecular Weight: 282.75 g/mol
• CAS No.: 2094391-71-4

Description

4-[4-(6-Chloropyridazin-3-yl)-1,3-thiazol-2-yl]morpholine is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-[4-(6-Chloropyridazin-3-yl)-1,3-thiazol-2-yl]morpholine is not fully understood. However, it has been suggested that this compound exerts its effects by modulating various signaling pathways, including the PI3K/Akt/mTOR pathway and the MAPK/ERK pathway. It has also been suggested that this compound may interact with various receptors, including the dopamine D2 receptor and the sigma-1 receptor.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. In cancer research, this compound has been shown to induce apoptosis and inhibit cell proliferation. In neuroscience, it has been shown to improve cognitive function and modulate neuronal activity. In cardiovascular disease, it has been shown to reduce inflammation and prevent atherosclerosis.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[4-(6-Chloropyridazin-3-yl)-1,3-thiazol-2-yl]morpholine in lab experiments is its potential to modulate various signaling pathways and interact with various receptors, making it a versatile compound for studying various biological processes. However, one limitation is that the mechanism of action of this compound is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for the study of 4-[4-(6-Chloropyridazin-3-yl)-1,3-thiazol-2-yl]morpholine. One direction is to further investigate its potential as an anticancer agent and explore its efficacy in combination with other chemotherapeutic agents. Another direction is to explore its potential as a treatment for neurodegenerative diseases, such as Alzheimer's disease. Additionally, further studies are needed to better understand the mechanism of action of this compound and its potential interactions with various receptors and signaling pathways.

Synthesis Methods

The synthesis of 4-[4-(6-Chloropyridazin-3-yl)-1,3-thiazol-2-yl]morpholine involves the reaction of 6-chloro-3-nitropyridazine with 2-aminothiazole in the presence of a base to form 4-[4-(6-Chloropyridazin-3-yl)-1,3-thiazol-2-yl]nitrobenzene. This intermediate is then reduced using palladium on carbon to obtain the final product, this compound.

Scientific Research Applications

4-[4-(6-Chloropyridazin-3-yl)-1,3-thiazol-2-yl]morpholine has been studied for its potential applications in various fields, including cancer research, neuroscience, and cardiovascular disease. In cancer research, this compound has shown promising results as a potential anticancer agent by inhibiting the growth of cancer cells. In neuroscience, it has been studied for its potential to modulate neuronal activity and improve cognitive function. In cardiovascular disease, it has been studied for its potential to reduce inflammation and prevent atherosclerosis.